(2S)-1-hydroxypropane-2-sulfonamide
Overview
Description
(2S)-1-Hydroxypropane-2-sulfonamide is an organic compound characterized by the presence of a hydroxy group, a propane backbone, and a sulfonamide functional group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (2S)-1-hydroxypropane-2-sulfonamide typically involves the reaction of propane-2-sulfonyl chloride with a suitable hydroxy-containing precursor under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the sulfonamide bond.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors. The process includes the careful control of temperature, pressure, and pH to ensure high yield and purity of the final product. Purification steps, such as recrystallization or chromatography, are employed to obtain the compound in its desired form.
Types of Reactions:
Oxidation: this compound can undergo oxidation reactions, where the hydroxy group is converted to a carbonyl group.
Reduction: The compound can be reduced to form various derivatives, depending on the reducing agents used.
Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, leading to the formation of different sulfonamide derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.
Major Products:
Scientific Research Applications
(2S)-1-Hydroxypropane-2-sulfonamide has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or modulator.
Medicine: Explored for its therapeutic potential in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (2S)-1-hydroxypropane-2-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxy and sulfonamide groups play crucial roles in binding to these targets, thereby modulating their activity. The exact pathways and molecular interactions depend on the specific application and target.
Comparison with Similar Compounds
(2S)-1-Hydroxypropane-2-sulfonic acid: Similar structure but with a sulfonic acid group instead of a sulfonamide.
(2S)-1-Hydroxypropane-2-sulfonyl chloride: Contains a sulfonyl chloride group, making it more reactive.
(2S)-1-Hydroxypropane-2-sulfonate: The sulfonate group provides different solubility and reactivity properties.
Uniqueness: (2S)-1-Hydroxypropane-2-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-hydroxypropane-2-sulfonamide involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "Propane-1,2-diol", "Sulfuric acid", "Sodium hydroxide", "Ammonia", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Propane-1,2-diol is reacted with sulfuric acid to form propane-1,2-disulfonic acid.", "Step 2: Propane-1,2-disulfonic acid is treated with sodium hydroxide to form sodium propane-1,2-disulfonate.", "Step 3: Sodium propane-1,2-disulfonate is reacted with ammonia to form (2S)-1-amino-propane-2-sulfonic acid.", "Step 4: (2S)-1-amino-propane-2-sulfonic acid is oxidized with hydrogen peroxide to form (2S)-1-hydroxypropane-2-sulfonic acid.", "Step 5: (2S)-1-hydroxypropane-2-sulfonic acid is treated with ammonia to form (2S)-1-hydroxypropane-2-sulfonamide." ] } | |
CAS No. |
2490188-01-5 |
Molecular Formula |
C3H9NO3S |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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